Cas no 522624-38-0 (5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4h-1,2,4-Triazole-3-Thiol)

• Product Name: 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4h-1,2,4-Triazole-3-Thiol
• CAS No: 522624-38-0
• MF: C₁₆H₁₄FN₃S
• MW: 299.36586523056
• MDL: MFCD03651670
• CID: 3105277
• PubChem ID: 2196060
• Update Time: 2025-06-29

5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4h-1,2,4-Triazole-3-Thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-phenyl)-4-phenethyl-4H-[1,2,4]triazole-3-thiol
• 3-(2-FLUOROPHENYL)-4-(2-PHENYLETHYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• CS-0219212
• EN300-03433
• 5-(2-fluorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• Z56277139
• CCG-337922
• AKOS000116298
• AKOS001679796
• 522624-38-0
• 5-(2-FLUOROPHENYL)-4-(2-PHENYLETHYL)-2H-1,2,4-TRIAZOLE-3-THIONE
• 3-(2-fluorophenyl)-4-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4h-1,2,4-Triazole-3-Thiol

• MDL： MFCD03651670
• Inchi： 1S/C16H14FN3S/c17-14-9-5-4-8-13(14)15-18-19-16(21)20(15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,21)
• InChI Key： ARNMRQBSYYUBRS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.08924679Da
• Monoisotopic Mass: 299.08924679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4h-1,2,4-Triazole-3-Thiol

Introduction to 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 522624-38-0)

5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 522624-38-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a fluorine atom and a phenylethyl group, contribute to its enhanced pharmacological profile and make it an attractive candidate for further investigation.

The chemical structure of 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol is characterized by a triazole ring system substituted with a 2-fluorophenyl group and a 2-phenylethyl group. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's electronic properties and biological activity. Fluorine substitution is often used in drug design to improve metabolic stability, enhance lipophilicity, and modulate receptor binding affinity.

The thiol group (-SH) in the structure of 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol is another key functional group that contributes to its reactivity and biological activity. Thiols are known for their ability to form disulfide bonds, which can play a crucial role in protein folding and stability. Additionally, thiol groups can participate in various redox reactions and are often involved in the detoxification of reactive oxygen species (ROS) in biological systems.

Recent studies have highlighted the potential of 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's antifungal activity was attributed to its ability to disrupt fungal cell membrane integrity and inhibit ergosterol biosynthesis, a key component of fungal cell membranes.

In addition to its antifungal properties, 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation.

The potential applications of 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol extend beyond antifungal and anti-inflammatory uses. Recent research has explored its potential as an anticancer agent. A study published in Cancer Letters reported that this compound exhibited significant cytotoxicity against various human cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The anticancer activity was attributed to the compound's ability to induce apoptosis through mitochondrial dysfunction and DNA damage.

The pharmacokinetic properties of 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol have also been investigated. A study published in Pharmaceutical Research found that this compound exhibited favorable pharmacokinetic profiles in preclinical models. It showed good oral bioavailability and a reasonable half-life, which are important factors for drug development. The researchers also noted that the compound had low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

In conclusion, 5-(2-Fluorophenyl)-4-(2-Phenylethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 522624-38-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antifungal, anti-inflammatory, and anticancer properties. Ongoing research continues to explore its therapeutic potential and optimize its pharmacological profile for clinical use.